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Compound of Interest

Compound Name: Glycine cresol red

Cat. No.: B1207919

Topic: Complexometric Titration Method for Total Water Hardness Determination

Note on the Glycine-Cresol Red Method: While Glycine Cresol Red is recognized as a
complexometric indicator that forms colored complexes with certain metal ions, a standardized
and widely documented protocol for its specific use in the determination of total water hardness
(Calcium and Magnesium) is not readily available in scientific literature.[1][2] For researchers,
scientists, and professionals in drug development requiring validated and reproducible
methods, the following application note details the universally accepted standard method for
this purpose: Complexometric EDTA Titration.

Application Note: Determination of Total Water
Hardness by Complexometric EDTA Titration
Introduction

Water hardness is a critical quality parameter in pharmaceutical manufacturing, research
laboratories, and drug development processes. It is primarily caused by the presence of
dissolved divalent cations, mainly calcium (Ca2*) and magnesium (Mg?*). High water hardness
can lead to the precipitation of salts, formation of scale on equipment, and interference with the
action of soaps and detergents.[2][3][4] Therefore, accurate measurement of total water
hardness is essential for process control and quality assurance.

The most common and reliable method for determining total water hardness is through
complexometric titration using Ethylenediaminetetraacetic acid (EDTA).[3] EDTAis a
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hexadentate ligand that forms stable, colorless, 1:1 complexes with Ca2* and Mg?* ions. The
endpoint of the titration is detected using a metallochromic indicator, such as Eriochrome Black
T (EBT), which changes color when the metal ions are completely sequestered by EDTA.

Principle of the Method

The determination of total water hardness by EDTA titration is based on the following chemical
reactions:

o Buffering: The water sample is first buffered to a pH of approximately 10. This is crucial
because the stability of the metal-EDTA complexes and the color change of the indicator are
pH-dependent. An ammonia buffer (NH3/NHa4Cl) is typically used. At this pH, both Ca?* and
Mg?* will be in a form suitable for complexation.

« Indicator Complexation: A small amount of a metallochromic indicator, such as Eriochrome
Black T (EBT), is added to the sample. EBT forms a wine-red colored complex with a portion
of the Mg2* and Ca?* ions present in the water.

o Mg?* + EBT - [Mg-EBT] (wine-red)

« Titration with EDTA: The sample is then titrated with a standardized solution of the disodium
salt of EDTA (NazHz2Y). EDTA first reacts with the free Ca2* and Mg?2* ions in the solution.
Subsequently, it displaces the EBT from the metal-indicator complex due to the formation of
a more stable metal-EDTA complex.

o Ca?* + H2Y2~ - [CaY]?~ + 2H*
o Mg@?* + H2Y2~ - [MgY]?~ + 2H*
o [Mg-EBT] (wine-red) + Hz2Y2~ - [MgY]?~ (colorless) + H-EBT?~ (blue) + H*

» Endpoint Detection: The endpoint of the titration is reached when all the Ca?* and Mg?* ions
have been complexed by EDTA. At this point, the indicator is released in its free form,
causing a sharp color change from wine-red to a distinct blue.

Data Presentation
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The total hardness of water is typically expressed in terms of calcium carbonate (CaCO3)

equivalents in milligrams per liter (mg/L).

Table 1: Water Hardness Classification

Hardness Range (mg/L as CaCOs) Classification
0-75 Soft

76 - 150 Moderately Hard
151 - 300 Hard

> 300 Very Hard

This classification provides a general guideline for interpreting water hardness results.[5]

Table 2: Example Titration Data and Calculation

. . Volume of
) Sample Initial Burette Final Burette
Replicate . . EDTA Used
Volume (mL) Reading (mL) Reading (mL)
(mL)
1 50.0 0.10 15.20 15.10
2 50.0 15.20 30.25 15.05
3 50.0 30.25 45.35 15.10

| Average | | | | 15.08 |

Calculation formula and example are provided in the protocol section.

Experimental Protocol: Total Water Hardness by

EDTA Titration
Reagents and Equipment
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o Standard EDTA Solution (0.01 M): Dissolve 3.723 g of disodium EDTA dihydrate in deionized
water and dilute to 1000 mL in a volumetric flask.

e Ammonia Buffer Solution (pH 10): Dissolve 16.9 g of ammonium chloride (NH4Cl) in 143 mL
of concentrated ammonium hydroxide (NHsOH). Add 1.25 g of the magnesium salt of EDTA
and dilute to 250 mL with deionized water.

o Eriochrome Black T (EBT) Indicator: Dissolve 0.5 g of EBT in 100 g of triethanolamine or a
suitable alcohol.

o Water Sample

e Burette (50 mL)

e Pipette (50 mL)

o Erlenmeyer Flask (250 mL)
o Graduated Cylinders

e Deionized Water

Experimental Workflow Diagram
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1. Sample Preparation
Measure 50 mL of water sample
into a 250 mL Erlenmeyer flask.

2. Add Buffer
Add 1-2 mL of Ammonia Buffer (pH 10).

3. Add Indicator
Add 2-3 drops of EBT indicator.
Solution turns wine-red.

4., Titration
Titrate with 0.01 M EDTA solution
with constant swirling.

5. Endpoint Detection
Observe color change from
wine-red to a distinct blue.

Not Concordant

6. Record Data
Record the volume of EDTA used.

Repeat titration at least
twice for concordant results.

Concordant

7. Calculate Hardness
Use the average volume of EDTA
to calculate total hardness.

Click to download full resolution via product page

Caption: Workflow for Total Water Hardness Determination by EDTA Titration.
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Step-by-Step Procedure

o Sample Preparation: Accurately pipette 50.0 mL of the water sample into a 250 mL
Erlenmeyer flask.

o Buffering: Add 1-2 mL of the ammonia buffer solution to the flask and swirl to mix. This will
adjust the pH to approximately 10.

« Indicator Addition: Add 2-3 drops of the EBT indicator solution. The solution should turn a
distinct wine-red color, indicating the presence of Ca2+ and Mg?* ions complexed with the
indicator.

e Titration: Fill a burette with the standard 0.01 M EDTA solution and record the initial volume.
Titrate the prepared water sample with the EDTA solution under constant swirling.

» Endpoint: The endpoint is reached when the color of the solution sharply changes from wine-
red to a clear blue. There should be no reddish tinge remaining.

o Data Recording: Record the final burette volume. The volume of EDTA used is the final
volume minus the initial volume.

o Replicates: Repeat the titration at least two more times to obtain concordant readings
(volumes that agree within £0.1 mL).

Calculation of Total Hardness

The total hardness, expressed as mg/L of CaCOs, is calculated using the following formula:
Total Hardness (mg/L as CaCOs) = (V_EDTA x M_EDTA x 100.09 x 1000) / V_sample
Where:

o V_EDTA = Average volume of EDTA solution used in the titration (L)

e M_EDTA = Molarity of the EDTA solution (mol/L)

e 100.09 = Molar mass of CaCOs ( g/mol)
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e 1000 = Conversion factor from g to mg

e V_sample = Volume of the water sample used (L)
Example Calculation (using data from Table 2):

e V_EDTA=15.08 mL =0.01508 L

« M_EDTA =0.01 mol/L

e V_sample =50.0 mL =0.050 L

Total Hardness = (0.01508 L x 0.01 mol/L x 100.09 g/mol x 1000 mg/g) / 0.050 L Total
Hardness = 302 mg/L as CaCOs

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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